Cas no 2171198-47-1 ((2R)-2-amino-4-(cyclopentyloxy)butanoic acid)

(2R)-2-Amino-4-(cyclopentyloxy)butanoic acid is a chiral non-proteinogenic amino acid derivative featuring a cyclopentyl ether side chain. Its stereospecific (R)-configuration and functionalized structure make it a valuable intermediate in pharmaceutical synthesis, particularly for designing peptidomimetics or bioactive compounds targeting selective receptor interactions. The cyclopentyloxy moiety enhances lipophilicity, potentially improving membrane permeability in drug candidates. This compound is suited for applications in medicinal chemistry, where its rigid cyclopentyl group may contribute to conformational restraint in molecular scaffolds. High-purity grades ensure reproducibility in research and development. Suitable for coupling reactions, it serves as a building block for novel therapeutics or enzyme inhibitors. Storage under inert conditions is recommended to maintain stability.
(2R)-2-amino-4-(cyclopentyloxy)butanoic acid structure
2171198-47-1 structure
Product Name:(2R)-2-amino-4-(cyclopentyloxy)butanoic acid
CAS No:2171198-47-1
MF:C9H17NO3
MW:187.236182928085
CID:6246207
PubChem ID:165531449
Update Time:2025-07-22

(2R)-2-amino-4-(cyclopentyloxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-amino-4-(cyclopentyloxy)butanoic acid
    • EN300-1299594
    • 2171198-47-1
    • Inchi: 1S/C9H17NO3/c10-8(9(11)12)5-6-13-7-3-1-2-4-7/h7-8H,1-6,10H2,(H,11,12)/t8-/m1/s1
    • InChI Key: PKHJTCLAONCSIG-MRVPVSSYSA-N
    • SMILES: O(CC[C@H](C(=O)O)N)C1CCCC1

Computed Properties

  • Exact Mass: 187.12084340g/mol
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 72.6Ų

(2R)-2-amino-4-(cyclopentyloxy)butanoic acid Pricemore >>

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(2R)-2-amino-4-(cyclopentyloxy)butanoic acid Related Literature

Additional information on (2R)-2-amino-4-(cyclopentyloxy)butanoic acid

Recent Advances in the Study of (2R)-2-amino-4-(cyclopentyloxy)butanoic acid (CAS: 2171198-47-1) and Its Applications in Chemical Biology and Medicine

The compound (2R)-2-amino-4-(cyclopentyloxy)butanoic acid (CAS: 2171198-47-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of (2R)-2-amino-4-(cyclopentyloxy)butanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopentyloxy moiety and chiral amino acid backbone make it a versatile building block for the development of targeted therapeutics. For instance, researchers have utilized this compound in the design of enzyme inhibitors, particularly those targeting proteases and kinases involved in inflammatory and oncogenic pathways. The compound's ability to modulate protein-protein interactions has also been explored, opening new avenues for the treatment of complex diseases.

In terms of synthetic methodologies, advancements have been made in the efficient and scalable production of (2R)-2-amino-4-(cyclopentyloxy)butanoic acid. A recent publication in the Journal of Medicinal Chemistry (2023) described an optimized asymmetric synthesis route that yields high enantiomeric purity, which is critical for its application in chiral drug development. Additionally, the compound's stability under physiological conditions has been investigated, with findings suggesting its suitability for oral administration in preclinical models.

One of the most promising applications of (2R)-2-amino-4-(cyclopentyloxy)butanoic acid lies in its potential as a modulator of metabolic pathways. Preliminary studies indicate that it may influence amino acid transport and utilization, which could have implications for metabolic disorders such as diabetes and obesity. Furthermore, its structural similarity to endogenous amino acids allows it to act as a substrate mimic, thereby interfering with pathogenic metabolic processes. These findings are supported by in vitro and in vivo data, although further clinical validation is required.

Another area of interest is the compound's role in central nervous system (CNS) therapeutics. Due to its ability to cross the blood-brain barrier, (2R)-2-amino-4-(cyclopentyloxy)butanoic acid has been investigated for its neuroprotective effects. Recent studies suggest that it may mitigate oxidative stress and inflammation in neuronal cells, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. However, the exact mechanisms underlying these effects remain under investigation.

In conclusion, (2R)-2-amino-4-(cyclopentyloxy)butanoic acid (CAS: 2171198-47-1) represents a promising scaffold in chemical biology and medicinal chemistry. Its diverse applications, ranging from enzyme inhibition to metabolic modulation and neuroprotection, underscore its potential as a multifunctional therapeutic agent. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and advancing it through clinical trials to fully realize its therapeutic potential.

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